Cas no 1269496-37-8 (3-Fluoro-2-formylbenzoic acid)

• Product Name: 3-Fluoro-2-formylbenzoic acid
• CAS No: 1269496-37-8
• MF: C₈H₅FO₃
• MW: 168.121906042099
• MDL: MFCD18453664
• CID: 4585121
• PubChem ID: 20237435
• Update Time: 2024-03-01

3-Fluoro-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-formylbenzoic acid
• 3-Fluoro-2-formylbenzoic acid

• MDL： MFCD18453664
• Inchi： 1S/C8H5FO3/c9-7-3-1-2-5(8(11)12)6(7)4-10/h1-4H,(H,11,12)
• InChI Key： JJJVNKHHFHSRSN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1C=O

Computed Properties

• Exact Mass: 168.02227218g/mol
• Monoisotopic Mass: 168.02227218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives